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Compound of Interest

Compound Name: 2,5-Dichloroisonicotinaldehyde

Cat. No.: B042135

Safe Handling and Disposal of 2,5-
Dichloroisonicotinaldehyde

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling 2,5-Dichloroisonicotinaldehyde. The following
procedures for personal protective equipment (PPE), operational handling, and disposal are
designed to ensure laboratory safety and regulatory compliance.

Chemical and Physical Properties

While the toxicological properties of 2,5-Dichloroisonicotinaldehyde have not been fully
investigated, it should be handled with care due to its chemical structure and the known
hazards of similar chlorinated pyridine compounds.[1] Data for the compound is summarized
below.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b042135?utm_src=pdf-interest
https://www.benchchem.com/product/b042135?utm_src=pdf-body
https://www.benchchem.com/product/b042135?utm_src=pdf-body
https://www.benchchem.com/product/b042135?utm_src=pdf-body
https://www.benchchem.com/product/b042135?utm_src=pdf-body
https://www.capotchem.com/doc/viewmsds_176433-49-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GH@ ° etyCheE)keAI\‘/?iESISy& Itjrilcineg

Property Value Reference
CAS Number 176433-49-1 [1]
Molecular Formula CeH3CI2NO [1]
Molecular Weight 176.00 g/mol [1]
Appearance Solid (Form may vary)

Hazards May cause respiratory ]

irritation.[1]

Carbon oxides, Nitrogen
Combustion Products oxides (NOx), Hydrogen
chloride gas.

Note: Other physical properties such as melting point, boiling point, and density are not well-

documented in available safety literature.

Personal Protective Equipment (PPE)

A thorough hazard assessment should be conducted before beginning work. The following
table outlines the minimum required PPE for handling 2,5-Dichloroisonicotinaldehyde.
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PPE Category

Specification

Rationale

Eye Protection

Chemical splash goggles or
safety glasses with side

shields.

Protects eyes from contact

with dust or splashes.

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile). Gloves must be

inspected prior to use.

Prevents skin contact. Use
proper glove removal
technique to avoid

contamination.[1]

Body Protection

A fully-buttoned laboratory
coat.

Protects against skin exposure
and contamination of personal

clothing.

Respiratory Protection

For nuisance exposures, a
P95 (US) or P1 (EU) particle
respirator. For higher-level
protection (e.g., large spills,

poor ventilation), use

Prevents inhalation of dust,
which may cause respiratory

irritation.[1]

OV/AG/P99 (US) or ABEK-P2
(EUV) respirator cartridges.[1]

Operational Plan: Handling Protocol

All handling of 2,5-Dichloroisonicotinaldehyde must be performed in a designated area,
preferably within a certified chemical fume hood, to minimize inhalation exposure. An eyewash
station and safety shower must be readily accessible.

Step 1: Preparation
» Confirm that the chemical fume hood is functioning correctly.

o Gather all necessary equipment, including the chemical container, weighing paper, spatulas,
and reaction vessels.

» Don the appropriate PPE as specified in the table above.

Step 2: Aliguoting and Handling
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» Keep the container of 2,5-Dichloroisonicotinaldehyde tightly closed when not in use.
e Handle the solid carefully to avoid the formation of dust.[1]

o If transferring the solid, use a spatula and weigh the desired amount on weighing paper or
directly into a container within the fume hood.

e Avoid all personal contact, including inhalation and contact with skin and eyes.
e Do not eat, drink, or smoke in the handling area.

Step 3: Post-Handling

Securely close the primary container.

Decontaminate handling equipment and the work surface.

Properly segregate and dispose of any contaminated disposable materials (e.g., weighing
paper, gloves) as hazardous waste.

Remove PPE, avoiding self-contamination, and wash hands thoroughly with soap and water.
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Standard Operating Procedure for Chemical Handling.
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Emergency and Spill Response

In the event of exposure or a spill, immediate action is critical.

First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult or stops, provide artificial respiration.

Seek medical attention.[1]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of

water. Seek medical attention.[1]

Eye Contact

Rinse cautiously and thoroughly with plenty of
water for at least 15 minutes. Remove contact
lenses if present and easy to do. Seek medical

attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek medical attention

immediately.[1]

In all cases of exposure, show the Safety Data Sheet (SDS) to the attending physician.[1]

Spill Cleanup Protocol

e Evacuate: Alert personnel in the immediate area and evacuate to a safe distance.

o Ventilate: Ensure the area is well-ventilated, but avoid actions that could disperse the

chemical dust.

o Protect: Don the appropriate PPE, including respiratory protection.

o Contain: Prevent the spill from spreading. Do not allow the chemical to enter drains.[1]
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o Clean: Carefully sweep or shovel the solid material. Pick up and arrange disposal without
creating dust.[1]

e Collect: Place the spilled material and all contaminated cleaning supplies into a suitable,
labeled, and closed container for disposal.

o Decontaminate: Clean the spill area thoroughly.

Immediate Response Cleanup & Disposal
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Workflow for Responding to a Chemical Spill.

Disposal Plan

Proper disposal is mandatory to ensure environmental safety and regulatory compliance. 2,5-
Dichloroisonicotinaldehyde is a halogenated organic compound and must be disposed of as
hazardous waste.

Step 1: Waste Classification

« ldentify all waste containing 2,5-Dichloroisonicotinaldehyde as Halogenated Organic
Waste. This includes the chemical itself, any solutions, and grossly contaminated materials
(e.g., pipette tips, weighing paper, absorbent pads).

Step 2: Waste Segregation and Collection

» Container: Use a dedicated, leak-proof container with a secure cap, clearly labeled for
halogenated organic waste.

e Labeling: The container must be labeled with "Hazardous Waste," the full chemical name
("2,5-Dichloroisonicotinaldehyde”), and a clear description of its hazards (e.qg., "Irritant,”

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.capotchem.com/doc/viewmsds_176433-49-1.html
https://www.benchchem.com/product/b042135?utm_src=pdf-body-img
https://www.benchchem.com/product/b042135?utm_src=pdf-body
https://www.benchchem.com/product/b042135?utm_src=pdf-body
https://www.benchchem.com/product/b042135?utm_src=pdf-body
https://www.benchchem.com/product/b042135?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

"Toxic").

e Segregation: Do not mix this waste with non-halogenated or other incompatible waste
streams.

Step 3: Storage

o Store the sealed waste container in a designated satellite accumulation area. This area
should be cool, dry, well-ventilated, and away from incompatible materials. The container
should be kept in secondary containment.

Step 4: Final Disposal

» Arrange for a licensed professional waste disposal service to collect the hazardous waste.
Disposal should occur via chemical incineration at a permitted facility.[1]

e Dispose of contaminated packaging as you would the unused product.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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